Cas no 2555-24-0 (2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-)

2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- structure
2555-24-0 structure
Product Name:2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-
CAS No:2555-24-0
MF:C16H12O4
MW:268.264084815979
CID:251787
PubChem ID:54705595
Update Time:2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-
    • 4-hydroxy-7-methoxy-3-phenylchromen-2-one
    • 4-Hydroxy-7-methoxy-3-phenylcoumarin
    • 2-hydroxy-7-methoxy-3-phenylchromen-4-one
    • 4-hydroxy-7-methoxy-3-phenyl-1-benzopyran-2-one
    • 4-hydroxy-7-methoxy-3-phenyl-2H-chromen-2-one
    • 4-hydroxy-7-methoxy-3-phenyl-chromen-2-one
    • 4-Hydroxy-7-methoxy-3-phenylcumarin
    • Coumarin,4-hydroxy-7-methoxy-3-phenyl
    • Coumarin, 4-hydroxy-7-methoxy-3-phenyl-
    • 2555-24-0
    • 2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-3-phenyl-
    • 4-Hydroxy-7-methoxy-3-phenyl-2H-1-benzopyran-2-one
    • 4-Hydroxy-7-methoxy-3-phenyl-2H-chromen-2-one #
    • DTXSID30716061
    • 4-Hydroxy-7-methoxy-3-phenylcoumarin, 97%
    • SCHEMBL5141444
    • SCHEMBL7155818
    • J-016043
    • 4-hydroxy--7-methoxy-3-phenyl-coumarin
    • 3-phenyl-4-hydroxy-7-methoxy-coumarin
    • 4-Hydroxy-7-methoxy-3-phenylcoumarin 9&
    • AKOS015889291
    • Inchi: 1S/C16H12O4/c1-19-11-7-8-12-13(9-11)20-16(18)14(15(12)17)10-5-3-2-4-6-10/h2-9,17H,1H3
    • InChI Key: UIJJGCUHRDYWKR-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)=C(C2C=CC(=CC1=2)OC)O)=O

Computed Properties

  • Exact Mass: 268.07400
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.353
  • Melting Point: 204-206 °C(lit.)
  • Boiling Point: 476.479°C at 760 mmHg
  • Flash Point: 182.187°C
  • Refractive Index: 1.652
  • PSA: 59.67000
  • LogP: 3.17420
  • Solubility: Not determined

2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

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